Cas no 333777-34-7 ((2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid
• CAS No: 333777-34-7
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD32710615
• CID: 4743919
• PubChem ID: 11792246
• Update Time: 2025-05-22

(2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-L-proline
• (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid
• (2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-methylpyrrolidine-2-carboxylic acid
• (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-methylpyrrolidine-2-carboxylic acid
• G70591
• N-(9-Fluorenylmethoxycarbonyl)-(2S,4R)-4-methylproline
• (2S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpyrrolidine-2-carboxylic acid
• SCHEMBL5494058
• BMGFKWBYQPNFGZ-YJYMSZOUSA-N
• 333777-34-7
• Fmoc-trans-4-methyl-L-Pro-OH
• SS-5312
• EN300-26664303
• 1,2-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-

• MDL： MFCD32710615
• Inchi： 1S/C21H21NO4/c1-13-10-19(20(23)24)22(11-13)21(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,23,24)/t13-,19+/m1/s1
• InChI Key： BMGFKWBYQPNFGZ-YJYMSZOUSA-N
• SMILES： O(CC1C2=CC=CC=C2C2=CC=CC=C12)C(N1C[C@H](C)C[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 351.14705815g/mol
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid

Research Brief on (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid and Related Compound 333777-34-7

In recent years, the compound (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, often referred to as Fmoc-(2S,4R)-4-methylproline, is a key building block in peptide synthesis and drug development. Its structural uniqueness, characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylated pyrrolidine ring, makes it particularly valuable for the synthesis of constrained peptides and peptidomimetics.

The compound 333777-34-7, which is often associated with this research, appears to be a related or derivative molecule, though its exact structure and function are less well-documented in the public literature. Preliminary studies suggest that it may play a role in modulating biological pathways relevant to therapeutic applications, such as oncology or neurology. However, further investigation is required to elucidate its precise mechanisms and potential clinical benefits.

Recent advancements in synthetic methodologies have enabled more efficient production of (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid, with improved yields and purity. These developments are critical for scaling up its use in industrial and academic settings. Additionally, novel applications of this compound have been explored, including its incorporation into bioactive peptides that target protein-protein interactions, a growing area of interest in drug discovery.

One of the most promising areas of research involves the use of Fmoc-(2S,4R)-4-methylproline in the design of protease inhibitors. The constrained conformation imposed by the methylated pyrrolidine ring enhances the stability and binding affinity of these inhibitors, making them more effective against pathogenic enzymes. Recent in vitro studies have demonstrated significant inhibitory activity against key proteases involved in viral infections and cancer progression.

Despite these advancements, challenges remain in the widespread adoption of (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid and its derivatives. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of these compounds.

In conclusion, (2S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-methylpyrrolidine-2-carboxylic acid and the related compound 333777-34-7 represent exciting avenues for future research in chemical biology and drug development. Their unique structural features and versatile applications make them valuable tools for advancing our understanding of complex biological systems and developing next-generation therapeutics. Continued investment in this area is likely to yield significant breakthroughs in the coming years.